Cas no 2694734-54-6 (3-amino-N-(quinolin-5-yl)propanamide hydrochloride)
3-amino-N-(quinolin-5-yl)propanamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-(quinolin-5-yl)propanamide hydrochloride
- Z5183373541
-
- MDL: MFCD34475044
- Inchi: 1S/C12H13N3O.ClH/c13-7-6-12(16)15-11-5-1-4-10-9(11)3-2-8-14-10;/h1-5,8H,6-7,13H2,(H,15,16);1H
- InChI Key: QCRZFRBAWITXHL-UHFFFAOYSA-N
- SMILES: Cl.O=C(CCN)NC1=CC=CC2C1=CC=CN=2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 68
3-amino-N-(quinolin-5-yl)propanamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28338285-0.05g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 0.05g |
$168.0 | 2025-02-20 | |
| Enamine | EN300-28338285-0.1g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 0.1g |
$252.0 | 2025-02-20 | |
| Enamine | EN300-28338285-0.25g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 0.25g |
$361.0 | 2025-02-20 | |
| Enamine | EN300-28338285-0.5g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 0.5g |
$569.0 | 2025-02-20 | |
| Enamine | EN300-28338285-1.0g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 1.0g |
$728.0 | 2025-02-20 | |
| Enamine | EN300-28338285-2.5g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 2.5g |
$1428.0 | 2025-02-20 | |
| Enamine | EN300-28338285-5.0g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 5.0g |
$2110.0 | 2025-02-20 | |
| Enamine | EN300-28338285-10.0g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95.0% | 10.0g |
$3131.0 | 2025-02-20 | |
| Enamine | EN300-28338285-1g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95% | 1g |
$728.0 | 2023-09-07 | |
| Enamine | EN300-28338285-5g |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride |
2694734-54-6 | 95% | 5g |
$2110.0 | 2023-09-07 |
3-amino-N-(quinolin-5-yl)propanamide hydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-amino-N-(quinolin-5-yl)propanamide hydrochloride
Introduction to 3-amino-N-(quinolin-5-yl)propanamide hydrochloride (CAS No. 2694734-54-6)
3-amino-N-(quinolin-5-yl)propanamide hydrochloride (CAS No. 2694734-54-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a quinoline moiety with an amide functional group, making it a promising candidate for various biochemical applications. The presence of both an amino group and a hydrochloride salt form enhances its solubility and reactivity, which are critical factors in drug design and synthesis.
The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The integration of this scaffold with a propanamide group in 3-amino-N-(quinolin-5-yl)propanamide hydrochloride introduces additional potential interactions with biological targets, making it a versatile molecule for medicinal chemistry exploration. Recent studies have highlighted the compound's potential in modulating enzyme activities and inhibiting key pathways involved in diseases such as cancer and inflammation.
In the realm of oncology research, 3-amino-N-(quinolin-5-yl)propanamide hydrochloride has been investigated for its ability to interact with specific protein kinases and other cellular machinery involved in tumor progression. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on certain kinases, which are overexpressed in various cancer types. These findings align with the growing interest in quinoline derivatives as anticancer agents, leveraging their ability to disrupt critical signaling cascades that drive malignant cell growth.
The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also enhances its stability under various storage conditions. This is particularly important for pharmaceutical applications where consistency and shelf-life are paramount. The solubility profile of 3-amino-N-(quinolin-5-yl)propanamide hydrochloride also facilitates its use in formulation development, allowing for the creation of injectable solutions and oral dosage forms that can be easily administered to patients.
Advances in computational chemistry have further accelerated the investigation of 3-amino-N-(quinolin-5-yl)propanamide hydrochloride by enabling high-throughput virtual screening and molecular docking studies. These computational approaches have helped researchers identify potential binding pockets and interaction mechanisms on target proteins, providing valuable insights into the compound's mechanism of action. Such computational data is often complemented by experimental validation through enzyme assays, cell-based assays, and animal models to confirm the biological relevance of these interactions.
The synthesis of 3-amino-N-(quinolin-5-yl)propanamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the condensation of quinoline derivatives with amino acid precursors followed by functional group modifications to introduce the amide bond. The final step involves conversion to the hydrochloride salt to enhance solubility and stability. Optimization of these synthetic pathways is crucial for scalable production, which is essential for further preclinical and clinical development.
Recent publications have explored the structural diversity of quinoline derivatives as inhibitors of protein-protein interactions (PPIs), which are often implicated in various diseases including neurodegenerative disorders and infectious diseases. 3-amino-N-(quinolin-5-yl)propanamide hydrochloride represents a novel example of such inhibitors, where the quinoline moiety serves as a recognition element for specific PPIs. By disrupting these interactions, the compound may offer therapeutic benefits beyond traditional kinase inhibition.
The development of new drug candidates like 3-amino-N-(quinolin-5-yl)propanamide hydrochloride is supported by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed structural information that is essential for understanding how the compound interacts with biological targets at the molecular level. High-resolution structural data can also guide further modifications to improve potency, selectivity, and pharmacokinetic properties.
Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the research on 3-amino-N-(quinolin-5-yl)propanamide hydrochloride. Such collaborations facilitate the sharing of resources, expertise, and data, which accelerates the translation of laboratory findings into clinical applications. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational biology—has been particularly effective in uncovering new therapeutic possibilities for this compound.
The future prospects for 3-amino-N-(quinolin-5-yl)propanamide hydrochloride include further exploration of its pharmacological profile through preclinical studies in relevant disease models. Additionally, investigating its potential as a lead compound for structure-based drug design could open new avenues for developing next-generation therapeutics. As research continues to uncover the diverse biological activities of quinoline derivatives, compounds like 3-amino-N-(quinolin-5-yl)propanamide hydrochloride are poised to play a significant role in addressing unmet medical needs.
2694734-54-6 (3-amino-N-(quinolin-5-yl)propanamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)